Cas no 1806167-38-3 (3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806167-38-3
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4833770
• Update Time: 2025-08-03

3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-7-6(12)4(3-14)2-5(13-7)16-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： TYHWKBFIMOTGHN-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1CO)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol

Introduction to 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806167-38-3)

3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol, with the chemical formula C₈H₅F₃INO₃, is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis. Its unique structural features, including an iodine substituent, methoxy groups, and a trifluoromethoxy moiety, make it a valuable building block for the development of novel compounds. This compound has garnered significant attention in recent years due to its utility in constructing complex molecular architectures, particularly in the synthesis of bioactive molecules.

The CAS no. 1806167-38-3 identifier firmly establishes this compound within the chemical registry, underscoring its importance in industrial and academic research. The presence of multiple electronegative groups such as fluorine and oxygen, along with the iodine atom, imparts distinct reactivity patterns that are exploited in various synthetic transformations. These characteristics make 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol particularly useful in cross-coupling reactions, which are fundamental to constructing heterocyclic compounds and other pharmacologically relevant structures.

In recent years, there has been a surge in interest regarding fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity in drug design. The trifluoromethoxy group, a key feature of this compound, is known to modulate pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. Similarly, the methoxy groups contribute to electronic tuning and steric hindrance, which can be strategically employed to optimize receptor interactions.

One of the most compelling applications of 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol is in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition often requires precise molecular interactions. The pyridine core provides a scaffold that can be readily modified to achieve high selectivity. For instance, recent studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, where the iodine atom facilitates Suzuki-Miyaura cross-coupling reactions to introduce aryl or heteroaryl groups at specific positions.

Another emerging area where this compound has shown promise is in the development of antiviral agents. The structural motif of 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol bears resemblance to certain nucleoside analogs that have been successfully used against viral infections. By leveraging its reactivity, researchers have been able to construct derivatives with enhanced antiviral activity. Notably, modifications involving the iodine substituent have enabled the introduction of bulky groups that can disrupt viral polymerase function without affecting host enzymes.

The trifluoromethoxy group plays a pivotal role in these applications by enhancing binding affinity through dipole-dipole interactions and π-stacking effects. This moiety is particularly effective in stabilizing transition states during enzyme-catalyzed reactions, making it an attractive feature for drug design. Additionally, the methoxy groups provide further opportunities for functionalization via nucleophilic substitution or oxidation reactions, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

Recent advances in flow chemistry have also highlighted the potential of 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol as a key intermediate. Continuous flow systems enable efficient execution of multi-step syntheses under controlled conditions, reducing reaction times and improving yields. For example, palladium-catalyzed cross-coupling reactions can be performed seamlessly in flow reactors using this compound as a starting material. This approach not only enhances scalability but also minimizes solvent waste and byproduct formation.

The synthesis of 3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol itself involves strategic functional group interconversions starting from commercially available pyridine precursors. The introduction of iodine at the 3-position typically employs halogenation techniques under controlled conditions to avoid unwanted side reactions. Subsequent methylation at the 2-position and 4-position hydroxyl groups follows established protocols involving methylating agents such as dimethyl sulfate or methyl iodide.

The trifluoromethoxy group is introduced via nucleophilic aromatic substitution or metal-catalyzed coupling reactions depending on the synthetic route chosen. Careful optimization of reaction conditions ensures high regioselectivity and minimizes competing side reactions. Purification techniques such as column chromatography or recrystallization are employed to obtain high-purity material suitable for further applications.

In conclusion,3-Iodo-2-methoxy-6-(trifluoromethoxy)pyridine-4-methanol (CAS no. 1806167-38-3) represents a cornerstone intermediate in contemporary medicinal chemistry. Its unique structural attributes enable diverse synthetic strategies that are critical for developing next-generation therapeutics across multiple therapeutic areas including oncology, inflammation, and antiviral treatments. As research continues to uncover new methodologies for functionalizing this scaffold,the potential applications for this compound are expected to expand further into uncharted territories.